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Introduction
Ethylenediiminodibutyric acid, more formally known as 2,2'-(Ethylenediimino)-dibutyric acid
(EDBA), is a polyamino carboxylic acid. Early interest in this compound stemmed from its

chelating properties and its identification as a significant metabolite of the antituberculosis drug

ethambutol. This technical guide provides an in-depth overview of the foundational research on

EDBA, focusing on its synthesis, metabolic fate, and chelating characteristics.

Physicochemical Properties
Quantitative data on the fundamental properties of EDBA is crucial for its application in

research and development. The following table summarizes key physicochemical data.

Property Value Source

CAS Number 498-17-9 [1][2]

Molecular Formula C₁₀H₂₀N₂O₄ [1]

Molecular Weight 232.28 g/mol [1]

Melting Point >271°C (decomposes) [2]
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Experimental Protocols
Synthesis of 2,2'-(Ethylenediimino)-dibutyric Acid
The primary method for the synthesis of EDBA, as identified in early research, is the

condensation reaction of ethylenediamine with α-bromobutyric acid under alkaline conditions.

Materials:

Ethylenediamine

α-Bromobutyric acid

A suitable base (e.g., Sodium Hydroxide)

Solvent (e.g., Water or an alcohol/water mixture)

Acid for neutralization (e.g., Hydrochloric Acid)

Procedure:

Dissolve ethylenediamine in the chosen solvent.

Slowly add α-bromobutyric acid to the solution while maintaining alkaline conditions by the

controlled addition of a base. The reaction is typically carried out at an elevated temperature

to facilitate the nucleophilic substitution.

After the reaction is complete, cool the mixture.

Carefully neutralize the solution with an acid to precipitate the crude EDBA.

The crude product can be purified by recrystallization from a suitable solvent, such as water

or an ethanol/water mixture.
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Synthesis workflow for 2,2'-(Ethylenediimino)-dibutyric acid.

Metabolic Fate of Ethambutol
EDBA was identified as a major metabolite of the antituberculosis drug, ethambutol. The

metabolic pathway involves the oxidation of the primary alcohol groups of ethambutol.

The biotransformation of ethambutol to EDBA primarily occurs in the liver. This metabolic

process is a key aspect of the drug's pharmacokinetics and was a subject of early toxicological

and pharmacological studies. The primary study identifying this pathway was conducted by

Peets et al. in 1965.[3]
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Metabolic pathway of Ethambutol to EDBA.

Chelating Properties and Stability Constants
EDBA is a tetradentate ligand, capable of forming stable complexes with various metal ions.

This property led to early investigations into its potential use in chelation therapy, particularly for

lead poisoning.[2]

While extensive tables of stability constants for EDBA from early research are not readily

available, data for structurally similar compounds such as Ethylenediamine-N,N'-diacetic acid

(EDDA) and Ethylenediamine-N,N'-dipropionic acid provide a strong indication of its chelating

strength. The stability of metal complexes with these ligands is generally high due to the

chelate effect.

The following table presents the logarithm of the formation constants (log K) for metal

complexes with EDDA and other related ligands for comparison.
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Metal Ion EDDA (log K₁)
Ethylenediamine-
N,N'-dipropionic
Acid (log K₁)

EDTA (log K₁)

Cu²⁺ 16.2 - 18.8[4]

Ni²⁺ 13.4 - 18.6

Co²⁺ 11.2 - 16.3

Zn²⁺ 10.7 - 16.5

Cd²⁺ 9.1 - 16.5

Fe³⁺ - - 25.1

Mn²⁺ 7.0 - 14.0

Ca²⁺ 3.6 - 10.7

Mg²⁺ 2.9 - 8.7

Note: Data for EDDA and EDTA are provided for comparative purposes. Specific early

experimental values for EDBA are not well-documented in the reviewed literature.[4][5][6][7][8]

The formation of a metal-EDBA complex can be represented by the following logical

relationship:

Metal Ion (Mⁿ⁺)

Metal-EDBA Complex
[M(EDBA)]ⁿ⁻⁴

EDBA

Click to download full resolution via product page

Logical relationship of EDBA chelation.

Conclusion
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Early research on 2,2'-(ethylenediimino)dibutyric acid established its fundamental synthesis, its

role as a metabolite of ethambutol, and its potential as a chelating agent. While detailed

quantitative data on its metal complex stability from this period are limited, the foundational

knowledge of its properties has paved the way for further investigation into its applications in

medicine and coordination chemistry. This guide provides a core understanding of the initial

scientific landscape surrounding this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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